2-(Trihexylammonium)ethyl Methanethiosulfonate Bromide

• Molecular Formula: C21H46BrNO2S2
• Molecular Weight: 488.6 g/mol
• IUPAC Name: trihexyl(2-methylsulfonylsulfanylethyl)azanium;bromide
• InChI: InChI=1S/C21H46NO2S2.BrH/c1-5-8-11-14-17-22(18-15-12-9-6-2,19-16-13-10-7-3)20-21-25-26(4,23)24;/h5-21H2,1-4H3;1H/q+1;/p-1
• InChI Key: SIJBZRSWUHCXCH-UHFFFAOYSA-M
• Canonical SMILES: CCCCCC[N+](CCCCCC)(CCCCCC)CCSS(=O)(=O)C.[Br-]

Description

2-(Trihexylammonium)ethyl Methanethiosulfonate Bromide is a water-soluble compound that is often used in scientific research. It is a bulkier analogue of the charged MTS reagent MTSET and has been utilized in various studies to probe the topology and function of ligand-gated ion channels .

Preparation Methods

The synthesis of 2-(Trihexylammonium)ethyl Methanethiosulfonate Bromide typically involves the reaction of trihexylamine with ethyl methanethiosulfonate in the presence of a bromide source. The reaction conditions often include an organic solvent and controlled temperature to ensure the desired product is obtained . Industrial production methods may involve similar synthetic routes but on a larger scale, with additional purification steps to ensure high purity and quality of the final product .

Chemical Reactions Analysis

2-(Trihexylammonium)ethyl Methanethiosulfonate Bromide undergoes various types of chemical reactions, including:

Substitution Reactions: It can participate in nucleophilic substitution reactions where the methanethiosulfonate group is replaced by other nucleophiles.

Oxidation and Reduction: The compound can undergo oxidation and reduction reactions, altering its chemical structure and properties.

Common Reagents and Conditions: Typical reagents used in these reactions include strong nucleophiles, oxidizing agents, and reducing agents. The conditions often involve controlled temperatures and specific solvents to facilitate the reactions.

Major Products: The major products formed from these reactions depend on the specific reagents and conditions used.

Scientific Research Applications

2-(Trihexylammonium)ethyl Methanethiosulfonate Bromide has a wide range of applications in scientific research:

Chemistry: It is used as a reagent in organic synthesis and analytical chemistry.

Biology: The compound is employed in studies involving ligand-gated ion channels, where it helps to probe the structure and function of these channels.

Medicine: Research involving this compound can contribute to the development of new therapeutic agents targeting specific ion channels.

Industry: It is used in various industrial processes, including the production of specialized chemicals and materials.

Comparison with Similar Compounds

2-(Trihexylammonium)ethyl Methanethiosulfonate Bromide is unique compared to other similar compounds due to its bulkier structure and specific chemical properties. Similar compounds include:

MTSET: A smaller analogue of this compound, used in similar applications but with different reactivity and properties.

MTS-THAE: Another analogue with distinct structural and functional characteristics.

These comparisons highlight the uniqueness of this compound in terms of its size, solubility, and specific applications in research .